Cas no 13079-18-0 (2-amino-1-(3,4,5-trimethoxyphenyl)ethan-1-ol)

• Product Name: 2-amino-1-(3,4,5-trimethoxyphenyl)ethan-1-ol
• CAS No: 13079-18-0
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 1226716
• PubChem ID: 28894
• Update Time: 2025-05-22

2-amino-1-(3,4,5-trimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(aminomethyl)-3,4,5-trimethoxy-
• 2-amino-1-(3,4,5-trimethoxyphenyl)ethan-1-ol
• OTAVA-BB 1055884
• 2-AMINO-1-(3,4,5-TRIMETHOXYPHENYL)ETHANOL
• 2-AMINO-1-(3,4,5-TRIMETHOXYPHENYL)ETHAN-1-OL(WXG03460)
• BHURFCFBOPXSCN-UHFFFAOYSA-N
• CHEBI:125361
• Q27215715
• 13079-18-0
• EN300-1852378
• BRD-A06779035-001-01-7
• 1-(1-hydroxy-2-aminoethyl)-3,4,5-trimethoxy benzene
• SCHEMBL7927945

• Inchi： 1S/C11H17NO4/c1-14-9-4-7(8(13)6-12)5-10(15-2)11(9)16-3/h4-5,8,13H,6,12H2,1-3H3
• InChI Key： BHURFCFBOPXSCN-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C(OC)C=C(C(CN)O)C=1

Computed Properties

• Exact Mass: 227.11581
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-amino-1-(3,4,5-trimethoxyphenyl)ethan-1-ol

Compound CAS No. 13079-18-0: 2-Amino-1-(3,4,5-Trimethoxyphenyl)Ethan-1-Ol

2-Amino-1-(3,4,5-trimethoxyphenyl)ethan-1-ol, also known by its CAS number 13079-18-0, is a biologically active compound with significant potential in various fields of research and application. This compound is characterized by its unique structure, which includes a phenolic ring substituted with three methoxy groups and an amino alcohol moiety. The presence of these functional groups makes it a versatile molecule with diverse chemical and biological properties.

The structure of 2-amino-1-(3,4,5-trimethoxyphenyl)ethan-1-ol has been extensively studied to understand its reactivity and interactions. The amino group (-NH₂) and the hydroxyl group (-OH) are key functional groups that contribute to its ability to participate in hydrogen bonding and other non-covalent interactions. These properties are crucial in determining the compound's solubility, stability, and bioavailability. Recent studies have highlighted the importance of these functional groups in modulating the compound's pharmacokinetic properties, making it a promising candidate for drug delivery systems.

In terms of synthesis, researchers have developed several efficient methods to prepare 2-amino-1-(3,4,5-trimethoxyphenyl)ethan-1-ol. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly effective in constructing the carbon-heteroatom bonds required for this compound's structure. These methods not only enhance the yield but also improve the purity of the final product, making them suitable for large-scale production.

The biological activity of 2-amino-1-(3,4,5-trimethoxyphenyl)ethan-1-ol has been a focal point of recent research. Studies have demonstrated its potential as an antioxidant agent due to its ability to scavenge free radicals and inhibit oxidative stress. This property makes it a valuable component in skincare products and dietary supplements aimed at combating aging and oxidative damage. Furthermore, preliminary findings suggest that this compound may exhibit anti-inflammatory properties, opening avenues for its application in treating inflammatory diseases.

In the field of pharmacology, 2-amino-1-(3,4,5-trimethoxyphenyl)ethan-1-ol has shown promise as a lead compound for drug development. Its ability to modulate cellular signaling pathways and interact with key enzymes has been explored in various disease models. For instance, recent research indicates that this compound may inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

The application of CAS No. 13079-18-0 extends beyond pharmacology into materials science. Its unique chemical properties make it a candidate for use in polymer synthesis and as a stabilizer in advanced materials. Researchers are investigating its role in enhancing the mechanical properties of biodegradable polymers, which could have implications for sustainable packaging and biomedical devices.

In conclusion, 2-amino-1-(3,4,5-trimethoxyphenyl)ethan-1-ol, with its CAS number 13079-18-, is a multifaceted compound with vast potential across multiple disciplines. Its chemical versatility and biological activity make it a subject of ongoing research interest. As advancements in synthetic methods and biological studies continue to unfold, this compound is poised to play an increasingly significant role in both academic research and industrial applications.